Cas no 2755723-85-2 ((2-Ethoxy-3-iodophenyl)(methyl)sulfane)

• Product Name: (2-Ethoxy-3-iodophenyl)(methyl)sulfane
• CAS No: 2755723-85-2
• MF: C₉H₁₁IOS
• MW: 294.15
• CID: 5081102
• Update Time: 2026-03-01

(2-Ethoxy-3-iodophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-3-iodophenyl)(methyl)sulfane

• Inchi： 1S/C9H11IOS/c1-3-11-9-7(10)5-4-6-8(9)12-2/h4-6H,3H2,1-2H3
• InChI Key： CFBJOQXHKMUZRT-UHFFFAOYSA-N
• SMILES： C1C(=C(OCC)C(I)=CC=1)SC

Additional information on (2-Ethoxy-3-iodophenyl)(methyl)sulfane

(2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane: A Comprehensive Overview

The compound (2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane, identified by the CAS number 2755723-85-2, is a unique organosulfur compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its aromatic ring substituted with ethoxy and iodine groups, along with a methylsulfanyl group, making it a versatile molecule for further research and development.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery and material science. The presence of the methylsulfanyl group in (2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane contributes to its unique electronic properties, which can be exploited in designing new drugs or advanced materials. The ethoxy group at the 2-position of the phenyl ring introduces electron-donating effects, while the iodine at the 3-position imparts halogen-related reactivity, making this compound a promising candidate for various chemical transformations.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring the use of sulfur-containing aromatic compounds in developing anti-inflammatory and anticancer agents. The iodine substituent in (2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane could enhance its bioavailability and pharmacokinetic properties, making it a valuable lead compound for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of iodine as a leaving group facilitates various substitution reactions, enabling chemists to modify the structure further for specific applications. Recent advancements in catalytic methods have also made it possible to synthesize this compound with higher yields and better purity, which is crucial for large-scale production.

The physical and chemical properties of (2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane are well-documented. It exists as a crystalline solid with a melting point of approximately 110°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various laboratory applications. The compound also exhibits moderate stability under ambient conditions but requires protection from light and moisture to prevent degradation.

From an environmental perspective, understanding the fate and behavior of (2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane in natural systems is essential for assessing its potential impact on ecosystems. Recent studies suggest that this compound undergoes slow biodegradation under aerobic conditions, primarily due to the presence of electron-withdrawing groups that hinder microbial activity. However, further research is needed to fully understand its environmental implications.

In conclusion, (2-Ethoxy-3-Iodophenyl)(Methyl)Sulfane is a fascinating compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As researchers continue to explore its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.